Cas no 1994628-66-8 (3-(1-methyl-1H-pyrazol-4-yl)propane-1-sulfonamide)

• Product Name: 3-(1-methyl-1H-pyrazol-4-yl)propane-1-sulfonamide
• CAS No: 1994628-66-8
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 5182695
• PubChem ID: 165478623
• Update Time: 2025-05-25

3-(1-methyl-1H-pyrazol-4-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanesulfonamide, 1-methyl-
• 3-(1-methyl-1H-pyrazol-4-yl)propane-1-sulfonamide

• Inchi： 1S/C7H13N3O2S/c1-10-6-7(5-9-10)3-2-4-13(8,11)12/h5-6H,2-4H2,1H3,(H2,8,11,12)
• InChI Key： BRTQGKZYXDFPGZ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CCCS(N)(=O)=O)C=N1

Additional information on 3-(1-methyl-1H-pyrazol-4-yl)propane-1-sulfonamide

3-(1-Methyl-1H-Pyrazol-4-Yl)Propane-1-Sulfonamide: A Comprehensive Overview

3-(1-Methyl-1H-Pyrazol-4-Yl)Propane-1-Sulfonamide, identified by the CAS Registry Number 1994628-66-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a sulfonamide group, making it a versatile building block for various applications. The pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms, contributes to the compound's stability and reactivity, while the sulfonamide group imparts hydrophilic properties, enhancing its solubility in polar solvents.

Recent studies have highlighted the potential of 3-(1-Methyl-1H-Pyrazol-4-Yl)Propane-1-Sulfonamide in drug discovery and materials synthesis. The compound's ability to act as a ligand in metal coordination chemistry has been explored in several research papers. For instance, researchers have demonstrated its use in constructing metalloporphyrins with enhanced catalytic activity for oxygen reduction reactions, a critical process in fuel cell technology. This application underscores the compound's role in advancing sustainable energy solutions.

The synthesis of 3-(1-Methyl-1H-Pyrazol-4-Yl)Propane-1-Sulfonamide typically involves a multi-step process that begins with the preparation of the pyrazole derivative. This is followed by functionalization at the 4-position with a methyl group and subsequent sulfonation to introduce the sulfonamide functionality. The reaction conditions, including temperature and solvent choice, are optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined this synthesis, reducing production costs and environmental impact.

In terms of applications, 3-(1-Methyl-1H-Pyrazol-4-Yl)Propane-1-Sulfonamide has shown promise in pharmaceutical research as a potential bioisostere for existing drug molecules. Its structural similarity to certain biologically active compounds allows it to serve as a lead compound for designing new drugs with improved pharmacokinetic profiles. Additionally, its use as a precursor for advanced materials, such as stimuli-responsive polymers and self-healing materials, has been reported in recent literature.

The compound's compatibility with various analytical techniques further enhances its utility. For example, its ability to undergo nuclear magnetic resonance (NMR) spectroscopy without significant signal overlap makes it an ideal candidate for structural elucidation studies. Furthermore, its stability under harsh reaction conditions enables its use in high-throughput screening assays for drug discovery.

In conclusion, 3-(1-Methyl-1H-Pyrazol-4-Yl)Propane-1-Sulfonamide, with its unique chemical structure and diverse functional groups, represents a valuable asset in modern chemical research. Its applications span across drug discovery, catalysis, and materials science, making it a subject of continued interest for researchers worldwide.